Cas no 62790-55-0 (Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, octyl ester)

• Product Name: Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, octyl ester
• CAS No: 62790-55-0
• MF: C₁₂H₂₄N₂O₂S
• MW: 260.396162033081
• CID: 431111
• PubChem ID: 71382707
• Update Time: 2025-04-19

Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, octyl ester
• octyl N-(methylcarbamoyloxy)ethanimidothioate
• 62790-55-0
• Octyl N-[(methylcarbamoyl)oxy]ethanimidothioate
• DTXSID70805084

• Inchi： 1S/C12H24N2O2S/c1-4-5-6-7-8-9-10-17-11(2)14-16-12(15)13-3/h4-10H2,1-3H3,(H,13,15)
• InChI Key： LJBGICQNGGWJRV-UHFFFAOYSA-N
• SMILES： S(C(C)=NOC(NC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 260.15602
• Monoisotopic Mass: 260.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 50.69